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Cat. No.: B8807881 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the mechanism of action of

Benzyltrimethylammonium tribromide (BTMA Br₃), a versatile reagent in organic synthesis.

It details its roles as a brominating agent, an oxidizing agent, and a phase-transfer catalyst,

supported by quantitative data, experimental protocols, and mechanistic diagrams.

Core Properties of Benzyltrimethylammonium
Tribromide
Benzyltrimethylammonium tribromide is a stable, crystalline, orange to dark yellow powder

that serves as a safer and more manageable alternative to liquid bromine.[1][2][3] Its key

physical and chemical properties are summarized below.
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Property Value Reference

Molecular Formula C₁₀H₁₆NBr₃ [2]

Molecular Weight 389.96 g/mol [2]

Melting Point 99-105 °C [2][3]

Appearance
Orange to dark yellow

crystalline powder
[2]

CAS Number 111865-47-5 [2]

Mechanism of Action
The reactivity of Benzyltrimethylammonium tribromide stems from the tribromide ion (Br₃⁻),

which acts as the primary reactive species.[4] The large benzyltrimethylammonium cation helps

to stabilize the tribromide ion in a solid lattice and facilitates its solubility in organic solvents.

The mechanism of action can be categorized into three main types: bromination, oxidation, and

phase-transfer catalysis.

As a brominating agent, BTMA Br₃ is involved in electrophilic additions and substitutions. It is

considered to have a stronger brominating effect than tetrabutylammonium tribromide (TBA

Br₃).[5]

Electrophilic Bromination of Alkenes and Aromatic Compounds: BTMA Br₃ delivers an

electrophilic bromine species to electron-rich substrates like alkenes and activated aromatic

rings (phenols, anilines, etc.).[6][7] The reaction proceeds through the typical mechanism of

electrophilic attack.

α-Bromination of Ketones: In the presence of an acid or base catalyst, ketones can be

brominated at the α-position. The reaction proceeds via an enol or enolate intermediate,

which then attacks the tribromide ion.

Role of Solvents: The choice of solvent can significantly influence the reactive species. For

instance, in the presence of methanol, it is proposed that the active brominating agent is

methyl hypobromite (CH₃OBr), which is formed from the reaction of BTMA Br₃ with methanol.
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[5] This facilitates certain bromination reactions, such as the formation of dibromoacetyl

derivatives.[5]
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BTMA Br₃ acts as a mild oxidizing agent for a variety of functional groups.[3] The tribromide ion

is the oxidizing species, accepting electrons from the substrate.
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Oxidation of Alcohols: Primary and secondary alcohols can be oxidized to aldehydes and

ketones, respectively.[1]

Oxidation of Sulfides: Sulfides are oxidized to their corresponding sulfoxides.[1]

Oxidation of Aldehydes and Diols: Further oxidation of aldehydes to carboxylic acids and the

cleavage of vicinal diols can also be achieved.[1][4]

Substrate
(e.g., R₂CHOH, R₂S)

Oxidation Reaction

Benzyltrimethylammonium Tribromide
(BTMA Br₃)

Appropriate Solvent System
(e.g., CH₂Cl₂/MeOH)

Oxidized Product
(e.g., R₂C=O, R₂SO) BTMA Br + HBr

Click to download full resolution via product page

In heterogeneous reaction mixtures (e.g., aqueous and organic phases), BTMA Br₃ can

function as a phase-transfer catalyst (PTC).[2][8] The quaternary ammonium cation is lipophilic

and can transport anions from the aqueous phase to the organic phase, where the reaction

with an organic substrate occurs. This enhances reaction rates by bringing reactants together

that would otherwise be in separate phases.[9][10]

Click to download full resolution via product page

Quantitative Data Summary
The following table summarizes the reaction conditions and yields for various applications of

Benzyltrimethylammonium tribromide.
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Reactio
n Type

Substra
te

Product
Solvent
System

Temp.
(°C)

Time (h)
Yield
(%)

Referen
ce

Dibromin

ation

Acetyl

derivative

s

Dibromo

acetyl

derivative

s

Dichloro

methane-

Methanol

Room

Temp.
2-7

Fairly

good
[5]

Monobro

mination

Acetyl

derivative

s

Monobro

moacetyl

derivative

s

Dichloro

methane-

Methanol

Room

Temp.
- Good [5]

Aromatic

Brominati

on

Phenols
Polybrom

ophenols

Dichloro

methane-

Methanol

Room

Temp.
1 Good [7]

Aromatic

Brominati

on

Arenes

Bromo-

substitute

d arenes

Acetic

acid/ZnCl

₂

- - Good [6]

Benzylic

Brominati

on

Arenes
Benzylic

bromides

Benzene/

AIBN
Reflux - - [6]

Alkene

Brominati

on

Alkenes

1,2-

dibromo

adducts

Aprotic

solvents
- -

Smooth

reaction
[1][6]

Oxidation Sulfides
Sulfoxide

s
- - - - [1]

Oxidation Alcohols

Aldehyde

s/Ketone

s

- - - - [1]

Experimental Protocols
This protocol describes the synthesis of BTMA Br₃ from benzyltrimethylammonium chloride.[5]
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Preparation of Solution: Dissolve benzyltrimethylammonium chloride (11.1 g, 60 mmol) and

sodium bromate (4.5 g, 30 mmol) in water (100 ml).

Addition of Acid: While stirring at room temperature, add hydrobromic acid (47%, 180 mmol).

Extraction: A solid will precipitate. Extract the solid with dichloromethane (4 x 50 ml).

Drying and Evaporation: Dry the combined organic layers with magnesium sulfate and

evaporate the solvent in vacuo.

Recrystallization: Recrystallize the residue from a dichloromethane-ether mixture (10:1) to

yield orange crystals of BTMA Br₃. (Yield: 18.2 g, 78%).

This procedure is a general method for the polybromination of phenolic compounds.[7]

Dissolution: Dissolve the phenol substrate in a dichloromethane-methanol solvent mixture.

Addition of Reagent: Add Benzyltrimethylammonium tribromide to the solution. The molar

ratio will depend on the desired degree of bromination.

Reaction: Stir the reaction mixture at room temperature for 1 hour.

Work-up: Upon completion, the reaction mixture is typically washed with an aqueous solution

of sodium thiosulfate to quench any remaining bromine, followed by extraction, drying, and

purification of the product.

The kinetics of oxidation reactions involving BTMA Br₃ can be studied to understand the

reaction mechanism in greater detail.[4]

Reaction Setup: The reaction is typically carried out in a buffered solvent system, such as a

3:7 (v/v) acetic acid-water mixture, to maintain a constant pH.

Monitoring the Reaction: The progress of the reaction can be monitored by periodically

withdrawing aliquots and quenching the reaction. The concentration of the remaining BTMA

Br₃ can be determined spectrophotometrically or by iodometric titration.

Data Analysis: The reaction order with respect to the oxidant and the substrate can be

determined by analyzing the change in concentration over time. For example, a first-order
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reaction will show a linear plot of ln[BTMA Br₃] versus time. Michaelis-Menten kinetics may

be observed with respect to the substrate, indicating the formation of a pre-equilibrium

complex.[4]

Conclusion
Benzyltrimethylammonium tribromide is a multifaceted reagent with significant applications

in organic synthesis. Its primary functions as a solid brominating agent, a mild oxidant, and a

phase-transfer catalyst make it a valuable tool for researchers and chemical development

professionals. Understanding its mechanisms of action allows for the strategic design of

synthetic routes and the optimization of reaction conditions to achieve desired chemical

transformations efficiently and safely.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8807881#mechanism-of-action-of-
benzyltrimethylammonium-tribromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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